Cas no 20901-53-5 (Methyl 2-oxo-2,3-dihydro-1h-imidazole-4-carboxylate)

Methyl 2-oxo-2,3-dihydro-1h-imidazole-4-carboxylate is a versatile organic compound, offering high purity and stability. It is a key intermediate in the synthesis of pharmaceuticals and agrochemicals, characterized by its unique structural features. Its ability to facilitate complex chemical transformations makes it an essential building block in the pharmaceutical industry.
Methyl 2-oxo-2,3-dihydro-1h-imidazole-4-carboxylate structure
20901-53-5 structure
Product Name:Methyl 2-oxo-2,3-dihydro-1h-imidazole-4-carboxylate
CAS No:20901-53-5
MF:C5H6N2O3
MW:142.1127409935
MDL:MFCD19217049
CID:291273
PubChem ID:88723
Update Time:2025-10-17

Methyl 2-oxo-2,3-dihydro-1h-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-2-oxo-1H-Imidazole-4-carboxylic acid methyl ester
    • 1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, methyl ester
    • methyl 2,3-dihydro-2-oxo-1H-imidazole-4-carboxylate
    • methyl 2-oxo-1,3-dihydroimidazole-4-carboxylate
    • 2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid methyl ester
    • 2-Oxo-4-imidazolin-4-carbonsaeuremethylester
    • EINECS 244-106-7
    • methyl 2-imidazolinone-4-carboxylate
    • Methyl 2-Oxo-2,3-dihydro-1H-imidazole-4-carboxylate
    • 1H-Imidazole-4-carboxylic acid, 2,3-dihydro-2-oxo-, methyl ester
    • 0686AB
    • SY018247
    • 4-(1-(Methoxycarbonyl)cyclopropyl)phenylboron
    • DTXSID50175055
    • Methyl 2-Oxo-2 pound not3-dihydro-1H-imidazole-4-carboxylate
    • 1H-Imidazole-4-carboxylicacid,2,3-dihydro-2-oxo-,methyl ester
    • methyl 2-oxo-1, 3-dihydroimidazole-4-carboxylate
    • CS-0098094
    • CS-11375
    • NS00026760
    • MFCD19217049
    • 20901-53-5
    • SCHEMBL20168412
    • AKOS006346849
    • A879356
    • AMY5123
    • Methyl2-Oxo-2,3-dihydro-1H-imidazole-4-carboxylate
    • LMOLZFSPLCXIHV-UHFFFAOYSA-N
    • DTXCID4097546
    • DB-334788
    • Methyl 2-oxo-2,3-dihydro-1h-imidazole-4-carboxylate
    • MDL： MFCD19217049
    • Inchi： 1S/C5H6N2O3/c1-10-4(8)3-2-6-5(9)7-3/h2H,1H3,(H2,6,7,9)
    • InChI Key： LMOLZFSPLCXIHV-UHFFFAOYSA-N
    • SMILES： O(C)C(C1=CNC(N1)=O)=O

Computed Properties

  • Exact Mass: 142.03800
  • Monoisotopic Mass: 142.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4
  • XLogP3: -0.8

Experimental Properties

  • Density: 1.338
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.499
  • PSA: 75.21000
  • LogP: -0.09810

Methyl 2-oxo-2,3-dihydro-1h-imidazole-4-carboxylate Security Information

Methyl 2-oxo-2,3-dihydro-1h-imidazole-4-carboxylate Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 2-oxo-2,3-dihydro-1h-imidazole-4-carboxylate Pricemore >>

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Methyl 2-oxo-2,3-dihydro-1h-imidazole-4-carboxylate Production Method

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